Cas no 1391249-09-4 (3-Amino-4-(2,6-difluorophenyl)butyricAcid)

• Product Name: 3-Amino-4-(2,6-difluorophenyl)butyricAcid
• CAS No: 1391249-09-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4593318
• PubChem ID: 137332868
• Update Time: 2025-10-20

3-Amino-4-(2,6-difluorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2,6-difluorophenyl)butyric Acid
• 3-Amino-4-(2,6-difluorophenyl)butyricAcid

• MDL： MFCD22521650
• Inchi： 1S/C10H11F2NO2/c11-8-2-1-3-9(12)7(8)4-6(13)5-10(14)15/h1-3,6H,4-5,13H2,(H,14,15)
• InChI Key： ZGLLZHJTNQERFT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)CC1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-4-(2,6-difluorophenyl)butyricAcid

Recent Advances in the Study of 3-Amino-4-(2,6-difluorophenyl)butyric Acid (CAS: 1391249-09-4)

3-Amino-4-(2,6-difluorophenyl)butyric acid (CAS: 1391249-09-4) is a fluorinated derivative of gamma-aminobutyric acid (GABA) that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features including a difluorophenyl moiety, has been investigated for its pharmacological properties and as a building block for more complex molecules. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest in the field of chemical biology and pharmaceutical research.

The synthesis of 3-Amino-4-(2,6-difluorophenyl)butyric acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that utilizes chiral auxiliaries to achieve high enantiomeric purity, which is critical for its biological applications. The study reported a yield of 85% and enantiomeric excess (ee) of over 98%, marking a significant improvement over previous methods. This advancement is particularly important given the role of stereochemistry in the compound's interaction with biological targets.

In terms of biological activity, recent research has focused on the compound's potential as a modulator of GABA receptors. A 2024 study published in Neuropharmacology demonstrated that 3-Amino-4-(2,6-difluorophenyl)butyric acid exhibits selective agonistic activity at GABA_B receptors, with an EC₅₀ of 12.3 μM. This finding suggests potential applications in neurological disorders such as epilepsy and anxiety, where GABA_B receptor modulation is a known therapeutic strategy. The study also noted that the difluorophenyl moiety enhances the compound's blood-brain barrier permeability, a crucial factor for central nervous system (CNS) drug development.

Beyond its direct pharmacological effects, 3-Amino-4-(2,6-difluorophenyl)butyric acid has been employed as a key intermediate in the synthesis of more complex drug candidates. A recent patent application (WO2023124567) describes its use in the preparation of novel kinase inhibitors, highlighting its versatility in medicinal chemistry. The fluorinated aromatic ring system provides both electronic and steric properties that are advantageous for target binding, while the amino and carboxyl functionalities allow for further derivatization. This dual functionality makes the compound a valuable scaffold in drug discovery programs.

Structural-activity relationship (SAR) studies have provided insights into how modifications to the 3-Amino-4-(2,6-difluorophenyl)butyric acid scaffold affect its biological properties. Computational modeling and X-ray crystallography data published in 2024 reveal that the difluorophenyl group engages in unique halogen bonding interactions with protein targets, explaining some of the compound's selectivity profiles. These findings are guiding the design of next-generation derivatives with improved potency and pharmacokinetic properties.

From a safety and toxicology perspective, recent preclinical studies have shown that 3-Amino-4-(2,6-difluorophenyl)butyric acid has a favorable profile at therapeutic doses. A 2023 toxicokinetic study in rodents reported no significant organ toxicity at plasma concentrations up to 100 μM, with good oral bioavailability (F = 65%). These results support further development of the compound and its derivatives as potential drug candidates, though additional studies in higher species are warranted.

In conclusion, recent research on 3-Amino-4-(2,6-difluorophenyl)butyric acid (CAS: 1391249-09-4) has advanced our understanding of its synthetic accessibility, biological activity, and therapeutic potential. The compound's unique structural features and demonstrated pharmacological effects position it as a promising candidate for further development in CNS disorders and as a versatile building block in medicinal chemistry. Future research directions may include the exploration of prodrug strategies to enhance its pharmacokinetic properties and the development of targeted delivery systems to maximize therapeutic efficacy while minimizing potential side effects.